Cas no 141423-18-9 (3,5-Heptadien-2-one, 4-hydroxy-1-[(4-methylphenyl)sulfinyl]-)

• Product Name: 3,5-Heptadien-2-one, 4-hydroxy-1-[(4-methylphenyl)sulfinyl]-
• CAS No: 141423-18-9
• MF: C₁₄H₁₆O₃S
• MW: 264.340043067932
• CID: 1306993
• Update Time: 2024-08-03

3,5-Heptadien-2-one, 4-hydroxy-1-[(4-methylphenyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptadien-2-one, 4-hydroxy-1-[(4-methylphenyl)sulfinyl]-

• Inchi： 1S/C14H16O3S/c1-3-4-12(15)9-13(16)10-18(17)14-7-5-11(2)6-8-14/h3-9,15H,10H2,1-2H3
• InChI Key： FJLOXZPAPPSURJ-UHFFFAOYSA-N
• SMILES： C(S(C1=CC=C(C)C=C1)=O)C(=O)C=C(O)C=CC

Computed Properties

• Exact Mass: 264.08208

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 472.3±45.0 °C(Predicted)
• PSA: 54.37
• pka: 8.36±0.60(Predicted)